Cas no 1710472-12-0 (3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid diethylamide)

• Product Name: 3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid diethylamide
• CAS No: 1710472-12-0
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5171794
• Update Time: 2025-06-08

3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid diethylamide Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid diethylamide
• 6-Cinnolinecarboxamide, N,N-diethyl-2,3,5,6,7,8-hexahydro-3-oxo-

• Inchi： 1S/C13H19N3O2/c1-3-16(4-2)13(18)9-5-6-11-10(7-9)8-12(17)15-14-11/h8-9H,3-7H2,1-2H3,(H,15,17)
• InChI Key： NEXYUKFPXLLHIF-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(C(N(CC)CC)=O)CC2)=CC(=O)N1

Additional information on 3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid diethylamide

Introduction to 3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid diethylamide (CAS No. 1710472-12-0)

3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid diethylamide, identified by its CAS number 1710472-12-0, is a compound of significant interest in the field of medicinal chemistry. This molecule belongs to the cinnoline scaffold, which is well-documented for its diverse pharmacological properties. The structural features of this compound, including its hexahydro-cinnoline core and carboxylic acid diethylamide functional group, contribute to its unique chemical and biological characteristics. Recent advancements in drug discovery have highlighted the potential of such derivatives as scaffolds for developing novel therapeutic agents.

The hexahydro-cinnoline moiety is a key structural element that imparts specific steric and electronic properties to the molecule. This moiety has been extensively studied for its role in modulating biological targets such as enzymes and receptors. The presence of a carboxylic acid diethylamide group enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological exploration. These features have attracted considerable attention from researchers aiming to develop new treatments for various diseases.

In recent years, there has been growing interest in the development of bioactive cinnoline derivatives due to their demonstrated efficacy in preclinical studies. For instance, modifications of the cinnoline core have led to compounds with anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of atoms in 3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid diethylamide (CAS No. 1710472-12-0) suggests that it may interact with biological targets in a manner similar to these known bioactive molecules.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The hexahydro-cinnoline ring system provides a versatile platform for further chemical modification, allowing researchers to fine-tune the molecule's pharmacokinetic and pharmacodynamic properties. Additionally, the diethylamide group serves as a hinge point for designing analogs with enhanced binding affinity or selectivity. These attributes make this compound an attractive candidate for high-throughput screening and structure-activity relationship (SAR) studies.

Recent research has also explored the synthetic pathways for obtaining derivatives of this compound. The synthesis of 3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid diethylamide involves multi-step organic transformations that highlight the compound's synthetic accessibility. This accessibility is crucial for medicinal chemists who need to produce analogs rapidly and efficiently during the drug discovery process. Advances in synthetic methodologies have enabled the preparation of complex derivatives with minimal side reactions.

The biological activity of this compound has been preliminarily assessed in various in vitro assays. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and inflammation. These findings align with the broader trend of utilizing cinnoline derivatives as therapeutic agents. The exact mechanism of action remains under investigation but preliminary data indicate promising interactions with biological pathways relevant to human health.

The development of novel pharmaceuticals often relies on understanding the three-dimensional structure of target proteins and how small molecules interact with them at an atomic level. Computational chemistry techniques have become indispensable tools in this regard. Molecular docking simulations can predict how 3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid diethylamide (CAS No. 1710472-12-0) binds to biological targets such as kinases or proteases. These simulations provide valuable insights into potential drug candidates before expensive wet-lab experiments are conducted.

In conclusion,3-Oxo-2,3,5,6,7,8-hexahydro-cinnoline-6-carboxylic acid diethylamide represents a significant advancement in medicinal chemistry research due to its structural complexity and potential therapeutic applications. Its unique combination of functional groups makes it an excellent candidate for further exploration as a scaffold for drug development. As research continues into this compound and its derivatives,CAS No 1710472-12-0 will undoubtedly play a crucial role in discovering new treatments for human diseases.